Cas no 71736-20-4 (Tridecanoic acid, 13-iodo-)

Tridecanoic acid, 13-iodo- structure
Tridecanoic acid, 13-iodo- structure
Product Name:Tridecanoic acid, 13-iodo-
CAS No:71736-20-4
MF:C13H25IO2
MW:340.240876913071
CID:545138
PubChem ID:13245683
Update Time:2025-04-19

Tridecanoic acid, 13-iodo- Chemical and Physical Properties

Names and Identifiers

    • Tridecanoic acid, 13-iodo-
    • 13-iodotridecanoic acid
    • starbld0036734
    • SCHEMBL4517209
    • DTXSID30531630
    • 71736-20-4
    • Inchi: 1S/C13H25IO2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13(15)16/h1-12H2,(H,15,16)
    • InChI Key: ORYSZIOQZCKRGV-UHFFFAOYSA-N
    • SMILES: ICCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 340.08955
  • Monoisotopic Mass: 340.08993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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